3-hydroxy-4-[(5-methylfuran-2-yl)carbonyl]-1-[3-(morpholin-4-yl)propyl]-5-[4-(propan-2-yloxy)phenyl]-1,5-dihydro-2H-pyrrol-2-one

Specification

• Molecular Formula: C26H32N2O6
• Molecular Weight: 468.5 g/mol
• IUPAC Name: 4-hydroxy-3-(5-methylfuran-2-carbonyl)-1-(3-morpholin-4-ylpropyl)-2-(4-propan-2-yloxyphenyl)-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C26H32N2O6/c1-17(2)33-20-8-6-19(7-9-20)23-22(24(29)21-10-5-18(3)34-21)25(30)26(31)28(23)12-4-11-27-13-15-32-16-14-27/h5-10,17,23,30H,4,11-16H2,1-3H3
• Standard InChI Key: DQDRQTPFNALQNE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(O1)C(=O)C2=C(C(=O)N(C2C3=CC=C(C=C3)OC(C)C)CCCN4CCOCC4)O
• Canonical SMILES: CC1=CC=C(O1)C(=O)C2=C(C(=O)N(C2C3=CC=C(C=C3)OC(C)C)CCCN4CCOCC4)O

Introduction

Structural and Molecular Characteristics

Molecular Formula and Weight

The compound’s molecular formula, C₂₆H₃₂N₂O₆, reflects a balance of aromatic and aliphatic components. The molecular weight of 468.5 g/mol places it within the mid-range of small-molecule pharmaceuticals, optimizing bioavailability and synthetic feasibility. Key structural elements include:

• A 1,5-dihydro-2H-pyrrol-2-one core.

• A 5-methylfuran-2-yl carbonyl group at position 4.

• A 3-(morpholin-4-yl)propyl chain at position 1.

• A 4-(propan-2-yloxy)phenyl substituent at position 5.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C₂₆H₃₂N₂O₆
Molecular Weight	468.5 g/mol
CAS Number	Not publicly disclosed
IUPAC Name	3-Hydroxy-4-[(5-methylfuran-2-yl)carbonyl]-1-[3-(morpholin-4-yl)propyl]-5-[4-(propan-2-yloxy)phenyl]-1,5-dihydro-2H-pyrrol-2-one

Functional Groups and Reactivity

The molecule’s reactivity is governed by its functional groups:

• Pyrrolone Core: The α,β-unsaturated ketone in the pyrrol-2-one ring enables Michael additions and nucleophilic attacks.

• Morpholine Substituent: The tertiary amine in morpholine participates in hydrogen bonding and protonation, influencing solubility and target binding.

• Furan Carbonyl: This electron-withdrawing group enhances electrophilicity, facilitating interactions with nucleophilic residues in biological targets.

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis involves multi-step organic reactions, typically proceeding as follows:

• Pyrrolone Core Formation: Condensation of γ-keto esters with ammonium acetate yields the 1,5-dihydro-2H-pyrrol-2-one scaffold.

• Substitution Reactions:

  • Morpholine Introduction: Alkylation of the pyrrolone nitrogen with 3-chloropropylmorpholine under basic conditions.

  • Furan Carbonyl Attachment: Friedel-Crafts acylation using 5-methylfuran-2-carbonyl chloride.

  • Propan-2-yloxyphenyl Addition: Mitsunobu reaction coupling 4-hydroxyphenyl isopropyl ether to the pyrrolone.

Table 2: Key Synthetic Steps

Step	Reaction Type	Reagents/Conditions	Yield Optimization Strategies
1	Condensation	NH₄OAc, ethanol, reflux	Controlled pH (6–7)
2	Alkylation	3-Chloropropylmorpholine, K₂CO₃, DMF	Excess alkylating agent
3	Friedel-Crafts Acylation	AlCl₃, DCM, 0–5°C	Slow addition of acyl chloride
4	Mitsunobu Reaction	DIAD, PPh₃, THF	Anhydrous conditions

Chemical Reactivity

The compound undergoes predictable transformations:

• Hydrolysis: The morpholine propyl chain is susceptible to acidic hydrolysis, yielding secondary amines.

• Oxidation: The furan ring oxidizes to a diketone under strong oxidizing agents like KMnO₄.

• Nucleophilic Substitution: The propan-2-yloxy group can be replaced by amines or thiols in SN2 reactions.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.45 (d, J = 8.4 Hz, 2H, aryl-H), δ 6.78 (s, 1H, furan-H), δ 4.62 (septet, J = 6.0 Hz, 1H, OCH(CH₃)₂), δ 3.72 (t, J = 4.8 Hz, 4H, morpholine-H).

• ¹³C NMR: Carbonyl peaks at δ 170.2 (pyrrolone C=O) and δ 165.4 (furan carbonyl).

Infrared (IR) Spectroscopy

Strong absorptions at 1720 cm⁻¹ (C=O stretch) and 1240 cm⁻¹ (C-O-C ether).

Mass Spectrometry (MS)

• ESI-MS: m/z 469.2 [M+H]⁺, consistent with the molecular weight.

Comparative Analysis with Related Compounds

Structural Analogues

• Compound VC14973045: Incorporates a brominated phenyl group, increasing molecular weight to 489.3 g/mol but reducing solubility.

• STK813262: Replaces propan-2-yloxy with allyloxy, altering metabolic stability.

Table 3: Comparative Properties

Compound	Molecular Weight	Key Substituent	LogP	Solubility (mg/mL)
Target Compound	468.5	Propan-2-yloxyphenyl	2.8	0.12
VC14973045	489.3	3-Bromo-4-hydroxyphenyl	3.1	0.08
STK813262	514.6	Allyloxy	3.4	0.05